[4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate

• IUPAC Name: [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate
• InChI: InChI=1S/C18H14N2O4/c1-2-23-17(21)14(12-19)11-13-6-8-15(9-7-13)24-18(22)16-5-3-4-10-20-16/h3-11H,2H2,1H3/b14-11-
• InChI Key: CJFVRMRZRAQRDG-KAMYIIQDSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)OC(=O)C2=CC=CC=N2)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC=C(C=C1)OC(=O)C2=CC=CC=N2)/C#N
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol

Description

[4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate, also known as CEP-33779, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a potent and selective inhibitor of the transcription factor nuclear factor-kappa B (NF-κB), which is known to play a critical role in the development and progression of cancer.

Mechanism of Action

[4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate exerts its anti-cancer effects by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of genes involved in cell survival, proliferation, and inflammation. By blocking NF-κB activity, [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate can induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation.
Biochemical and Physiological Effects:
[4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate has been shown to have a number of biochemical and physiological effects in cancer cells. It can induce cell cycle arrest, inhibit angiogenesis (the formation of new blood vessels that supply nutrients to tumors), and modulate the immune response to cancer. In addition, [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate has been found to reduce the expression of genes involved in drug resistance, making it a promising candidate for overcoming chemotherapy resistance in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate is its high selectivity and potency as an NF-κB inhibitor. This makes it a valuable tool for studying the role of NF-κB in cancer development and progression. However, one limitation of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate is its low solubility in water, which can make it difficult to administer in vivo. In addition, the high cost of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate. One area of interest is the development of more efficient synthesis methods for [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate and related compounds. Another area of research is the identification of biomarkers that can predict the response of cancer cells to [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate treatment. In addition, there is growing interest in the use of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate in combination with other therapies, such as immunotherapy and targeted therapy, for the treatment of cancer. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate in humans.

Synthesis Methods

The synthesis of [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate involves several steps, starting with the reaction of 4-bromo-2-nitropyridine with 4-(2-cyanoethyl)phenylboronic acid in the presence of a palladium catalyst. The resulting product is then subjected to a series of chemical reactions, including reduction, esterification, and cyclization, to yield the final product, [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate.

Scientific Research Applications

[4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth and proliferation of various types of cancer cells, including breast, lung, and prostate cancer cells. In addition, [4-[(Z)-2-cyano-3-ethoxy-3-oxoprop-1-enyl]phenyl] pyridine-2-carboxylate has been found to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.